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For Researchers, Scientists, and Drug Development Professionals

Introduction
SJ000291942, also known as a ventromorphin, is a small molecule activator of the canonical

Bone Morphogenetic Protein (BMP) signaling pathway.[1][2] BMPs are a group of growth

factors that play crucial roles in the development, homeostasis, and repair of various tissues,

most notably bone.[1][2] SJ000291942 activates this pathway by inducing the phosphorylation

of SMAD1/5/8, key intracellular transducers of the BMP signal.[3] This document provides a

summary of the available information on the administration of SJ000291942 in preclinical

models, including its mechanism of action, in vitro and in vivo formulation protocols, and

potential research applications.

Mechanism of Action
SJ000291942 functions as a potent activator of the BMP signaling cascade. The binding of

BMP ligands to their receptors on the cell surface initiates a signaling cascade that leads to the

phosphorylation of receptor-regulated SMADs (R-SMADs), specifically SMAD1, SMAD5, and

SMAD8. These phosphorylated R-SMADs then form a complex with the common mediator

SMAD4, which translocates to the nucleus to regulate the transcription of target genes involved

in cellular processes such as differentiation, proliferation, and apoptosis. In vitro studies have

demonstrated that SJ000291942 induces the phosphorylation of SMAD1/5/8 in C33A-2D2 cells

within 30 minutes of treatment, with peak activity observed at 1 hour.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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